Cas no 1806821-67-9 (3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol
• CAS No: 1806821-67-9
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 4811621
• Update Time: 2025-05-20

3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol

• Inchi： 1S/C9H11F2NO3/c1-14-7-5(4-13)3-12-9(15-2)6(7)8(10)11/h3,8,13H,4H2,1-2H3
• InChI Key： QHFPONFXEUVHNN-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CO)C=1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6

Additional information on 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol

Introduction to 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol (CAS No. 1806821-67-9)

3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol, identified by the CAS number 1806821-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of functional groups such as difluoromethyl, methoxy, and hydroxymethyl makes this molecule a particularly intriguing subject for synthetic chemists and drug developers.

The difluoromethyl group is a key feature of this compound, contributing to its unique chemical properties and reactivity. This substituent is known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical molecules has become a cornerstone in the development of modern medicines due to their ability to modulate electronic and steric effects, thereby optimizing drug efficacy and selectivity.

Furthermore, the combination of dimethoxy groups at the 2- and 4-positions of the pyridine ring adds another layer of complexity to the compound's structure. These methoxy substituents can influence the electronic distribution within the molecule, affecting its interaction with enzymes and receptors. The hydroxymethyl group at the 5-position introduces a potential site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol, making it more accessible for research purposes. These improvements have been driven by the growing demand for high-quality intermediates in drug discovery programs. The compound's versatility has been demonstrated in various synthetic routes, where it serves as a crucial building block for more complex molecules.

In the realm of medicinal chemistry, 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol has been explored for its potential applications in treating a range of diseases. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, cancer progression, and neurological disorders. Preliminary studies have shown promising results when this compound is used in combination with other bioactive molecules, highlighting its role as a scaffold for developing novel therapeutic agents.

The synthesis of 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, metal-catalyzed cross-coupling processes, and protecting group chemistry. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) ensures that the final product meets stringent quality standards.

The pharmacological profile of 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol is still under active investigation, but early findings suggest that it may possess significant therapeutic value. Its ability to modulate biological pathways makes it a valuable candidate for further exploration in preclinical studies. Researchers are particularly interested in its potential as an antiviral agent, given the increasing importance of fluorinated compounds in combating infectious diseases.

As our understanding of molecular interactions continues to evolve, compounds like 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol will play an increasingly critical role in drug development. The integration of computational chemistry tools into medicinal research has further accelerated the discovery process by allowing researchers to predict molecular properties and optimize lead compounds with greater precision. This synergy between experimental synthesis and computational modeling holds great promise for future advancements.

The industrial production of 3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol is also being refined to meet the growing demand from pharmaceutical companies. Manufacturers are focusing on sustainable synthetic routes that minimize waste and reduce environmental impact while maintaining high product quality. These efforts align with broader industry trends toward green chemistry principles.

In conclusion,3-(Difluoromethyl)-2,4-dimethoxypyridine-5-methanol (CAS No. 1806821-67-9) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. As research progresses，this compound is expected to contribute significantly to advancements in drug discovery and development，offering new hope for treating various diseases.